3-Methylthiotetrafluoropropionic acid

• CAS No.: 77705-92-1
• Molecular Formula: C4H4F4O2S
• Molecular Weight: 192.13 g/mol
• IUPAC Name: 2,2,3,3-tetrafluoro-3-methylsulfanylpropanoic acid
• InChI: InChI=1S/C4H4F4O2S/c1-11-4(7,8)3(5,6)2(9)10/h1H3,(H,9,10)
• InChI Key: ZWBMALRBYQLPIM-UHFFFAOYSA-N
• Canonical SMILES: CSC(C(C(=O)O)(F)F)(F)F

Description

3-Methylthiotetrafluoropropionic acid is a useful research compound. Its molecular formula is C4H4F4O2S and its molecular weight is 192.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaSCH3 was prepared by distilling 24 g (0.50 mol) of methyl mercaptan into a stirred suspension of 24 g (0.50 mol) of 50% NaH/mineral oil in 170 ml of dimethyl sulfoxide over a 2-hr period. The mixture was charged into a 400-ml tube with 27 g (0.6 mol) of CO2 and 50 g (0.50 mol) of tetrafluoroethylene and shaken at 50° for 8 hrs. The reaction mixture was poured into a cold solution of 300 ml of concentrated HCl in 1 liter of water, and the resulting mixture was extracted continuously with ether. Removal of volatiles from the extracts at 5 mm gave 94.6 g of 3-methylthiotetrafluoropropionic acid. This acid was stirred at 85° to 95° while a mixture of 125 ml (about 1.2 mol) of 30% H2O2 and 75 ml of acetic acid was added dropwise over 2 hrs. The mixture was stirred at 90° to 95° for 3 hrs more, then evacuated at full pump to remove volatiles.